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Compound of Interest

Butyl[1-(2-

Compound Name:
methylphenyl)ethyllamine

Cat. No.: B13084006

Get Quote

Part 1: Immediate Action Card (Emergency Response)

Stop. Before handling waste containing Butyl[1-(2-methylphenyl)ethyl]amine, review this
critical safety summary. This compound is a secondary amine and must be treated as a
Flammable and Corrosive hazard until specific experimental data proves otherwise.
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Parameter Critical Information

) Corrosive (Skin/Eye Burns), Flammable
Primary Hazards o -
Liquid/Vapor, Acute Toxicity.

Strong Acids, Oxidizing Agents (Peroxides,

Incompatible Materials ) ) ) ) )
Nitrates), Acid Chlorides, Acid Anhydrides.

Eliminate ignition sources. Absorb with inert
Spill Response vermiculite or sand. Do NOT use paper towels
(fire risk).

Nitrile gloves (double-gloved recommended),
PPE Requirement chemical splash goggles, flame-resistant lab

coat.

_ High-Temperature Incineration via licensed
Disposal Method
hazardous waste contractor.

Part 2: Chemical Profile & Hazard Classification[1]

To ensure regulatory compliance (EPA/RCRA) and safety, you must classify this waste
correctly based on its functional group chemistry. As a specific SDS for CAS 1019490-36-8 is
often sparse in public databases, we apply Read-Across Safety Protocols based on structural
analogs (e.g., N-butyl-1-phenylethylamine).

2.1 Identification
o Chemical Name: Butyl[1-(2-methylphenyl)ethyl]Jamine[1]
e CAS Number: 1019490-36-8[1]

e Molecular Formula: C

H
N[1]

e Structure: Secondary amine with a butyl chain and a 2-methylphenyl (o-tolyl) ethyl group.
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2.2 Waste Characterization (RCRA Codes)

Under US EPA regulations (40 CFR Part 261), this substance likely triggers the following
hazardous waste codes:

RCRA Code Classification Justification

Secondary amines with butyl
D001 Ignitable chains often have flash points
<60°C (140°F).

Amines are organic bases;
D002 Corrosive concentrated solutions

typically have pH > 12.5.

Not currently on the P-list or U-

o list, but must be treated as

None Toxic (Listed) ) N
toxic due to lack of specific tox

data.

Part 3: Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure Chemical or Stock Solutions

Use this for expired reagents or synthesized batches >5 mL.

o Container Selection: Use a High-Density Polyethylene (HDPE) or glass container. Avoid
metal containers (aluminum) as amines can be corrosive to certain alloys.

o Labeling: Attach a hazardous waste tag immediately.
o Constituents: "Butyl[1-(2-methylphenyl)ethyl]amine, 95%".
o Hazards: Check "Flammable" and "Corrosive".[2]
e Segregation: Place the container in the Organic Bases/Amines waste stream.

o Critical: Never mix with the "Organic Acids" stream. This will generate heat (exothermic
neutralization) and potentially splatter.
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o Storage: Store in a flammables cabinet until pickup. Ensure the cap is tightly sealed to
prevent amine vapors (fishy odor) from escaping.[3]

Protocol B: Disposal of Reaction Mixtures (HPLC/Solvent
Waste)

Use this for dilute solutions in organic solvents (e.g., DCM, Methanol).

e pH Check: If the solution was acidified during workup, it may no longer be corrosive, but it

remains a chemical waste.
e Solvent Compatibility:

o Non-Halogenated (e.g., Methanol/Ethanol): Combine into the "Non-Halogenated Organic”
waste drum.

o Halogenated (e.g., DCM/Chloroform): Combine into the "Halogenated Organic" waste
drum.

o Note: Amines can react with halogenated solvents (e.g., DCM) over long periods to form
guaternary ammonium salts, which can precipitate. Ensure waste is cleared regularly
(weekly).

Protocol C: Spill Cleanup (Bench Scale < 50 mL)

Self-Validating Safety Step: If the spill is >100 mL or outside a fume hood, evacuate and call
EHS.

Isolate: Turn off hot plates and stirrers. Alert nearby personnel.

o PPE: Wear safety goggles, lab coat, and double nitrile gloves.

o Contain: Encircle the spill with a spill pillow or inert absorbent (vermiculite/sand).
e Neutralize (Optional but Recommended):

o Apply a specific "Base Neutralizer" (citric acid based).

o Observation: Wait for color change indicator (if present) or cessation of fuming.
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¢ Collect: Scoop the absorbed material into a wide-mouth jar. Label as "Debris contaminated
with Flammable/Corrosive Amine".

+ Clean: Wipe the surface with water and soap. Dispose of wipes in the solid hazardous waste
bin.

Part 4: Visual Decision Workflow

The following logic tree guides the researcher through the disposal decision process to ensure

compliance.
Start: Identify Waste Form
Is it Liquid? Is it Solid/Debris?

loves, Wipes, Absorbent

Is it dissolved in solvent? Waste Stream: Hazardous Solid Debris
No (Pure) Yes
Pure/Stock Chemical Halogenated Solvent?
Label: Flammable/Corrosive Yes (e.g., DCM) No (e.g., MeOH)

Waste Stream: Organic Bases

(D001, D002) Waste Stream: Halogenated Solvents Waste Stream: Non-Halogenated Solvents

Click to download full resolution via product page

Figure 1: Decision tree for segregating Butyl[1-(2-methylphenyl)ethyllamine waste streams.

Part 5: Scientific Rationale & Mechanism
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Why Incineration? Secondary amines like Butyl[1-(2-methylphenyl)ethyl]lamine contain
Carbon-Nitrogen (C-N) bonds. Simple landfilling or sewering is prohibited because:

e Aquatic Toxicity: Amines are acutely toxic to aquatic microorganisms, disrupting the
biological oxygen demand (BOD) in water systems [1].

» Nitrogen Release: Incineration in a facility equipped with a scrubber ensures that the
nitrogen is converted to N2 gas or captured, rather than released as NOx pollutants.

Why Segregate from Acids?

Mixing this amine with acid waste results in an immediate exothermic neutralization. In a closed
waste container, this rapid heat generation can cause pressure buildup and rupture (explosion)

[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 3. collectandrecycle.com [collectandrecycle.com]

o To cite this document: BenchChem. [Proper Disposal Procedures: Butyl[1-(2-
methylphenyl)ethyllamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13084006/docs#proper-disposal-procedures-butyl-1-
2-methylphenyl-ethyl-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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